N-(6-Amino-2,4-dioxo-1,3-dipropyl-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-chlorobutanamide
N-(6-Amino-2,4-dioxo-1,3-dipropyl-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-chlorobutanamide
Brand Name:
Vulcanchem
CAS No.:
155930-17-9
VCID:
VC0122335
InChI:
InChI=1S/C14H21ClN4O3/c1-3-8-18-12(16)11(17-10(20)6-5-7-15)13(21)19(9-4-2)14(18)22/h16H,3-9H2,1-2H3/p+1
SMILES:
CCCN1C(=O)C(=NC(=O)CCCCl)C(=[N+](C1=O)CCC)N
Molecular Formula:
C14H22ClN4O3+
Molecular Weight:
329.805
N-(6-Amino-2,4-dioxo-1,3-dipropyl-1,2,3,4-tetrahydro-5-pyrimidinyl)-4-chlorobutanamide
CAS No.: 155930-17-9
Cat. No.: VC0122335
Molecular Formula: C14H22ClN4O3+
Molecular Weight: 329.805
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155930-17-9 |
|---|---|
| Molecular Formula | C14H22ClN4O3+ |
| Molecular Weight | 329.805 |
| IUPAC Name | N-(4-amino-2,6-dioxo-1,3-dipropylpyrimidin-3-ium-5-ylidene)-4-chlorobutanamide |
| Standard InChI | InChI=1S/C14H21ClN4O3/c1-3-8-18-12(16)11(17-10(20)6-5-7-15)13(21)19(9-4-2)14(18)22/h16H,3-9H2,1-2H3/p+1 |
| Standard InChI Key | MWYXHUQITYQIII-UHFFFAOYSA-O |
| SMILES | CCCN1C(=O)C(=NC(=O)CCCCl)C(=[N+](C1=O)CCC)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator